Cas no 850722-51-9 (4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one)

• Product Name: 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one
• CAS No: 850722-51-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 3293196
• PubChem ID: 24861972
• Update Time: 2025-07-18

4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-BUTEN-2-ONE, 4-[5-(METHOXYMETHYL)-2-FURANYL]-, (3E)-
• 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one
• EN300-1748241
• 4-[5-(methoxymethyl)furan-2-yl]but-3-en-2-one
• 850722-51-9

• Inchi： 1S/C10H12O3/c1-8(11)3-4-9-5-6-10(13-9)7-12-2/h3-6H,7H2,1-2H3/b4-3+
• InChI Key： BPQSUBYBOQQEAD-ONEGZZNKSA-N
• SMILES： O1C(/C=C/C(C)=O)=CC=C1COC

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one

4-5-(Methoxymethyl)Furan-2-ylbut-3-en-2-one (CAS No. 850722-51-9): A Comprehensive Overview

4-5-(Methoxymethyl)furan-2-ylbut-3-en-2-one (CAS No. 850722-51-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its furan ring and methoxymethyl substituent, which contribute to its distinct reactivity and functional properties.

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. This ring system is known for its high reactivity and ability to participate in a wide range of chemical reactions, making it a valuable building block in the synthesis of complex molecules. The presence of the methoxymethyl group on the furan ring further enhances the compound's reactivity and functional diversity, as it can serve as a protecting group or a reactive site for further modification.

Recent studies have explored the potential of 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one in the development of new pharmaceuticals. One notable application is in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds derived from 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of this compound allows it to interact with viral enzymes and disrupt their function, making it a promising lead for drug development.

In addition to its pharmaceutical applications, 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one has also been investigated for its use in materials science. A study published in the Journal of Polymer Science demonstrated that this compound can be polymerized to form novel materials with enhanced mechanical properties and thermal stability. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The synthetic versatility of 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one has also been highlighted in several research papers. A recent article in the Tetrahedron Letters described an efficient one-pot synthesis method for this compound using readily available starting materials. This method not only simplifies the synthetic process but also improves the overall yield and purity of the final product. The ease of synthesis makes 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one an attractive choice for researchers and industrial chemists alike.

The physical properties of 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one are well-documented. It is a colorless liquid with a characteristic odor and a boiling point of approximately 160°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions and processes.

Safety considerations are an important aspect when handling any chemical compound. While 4-5-(methoxymethyl)furan-2-ylbut-3-en-2-one is not classified as a hazardous material, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn to minimize exposure risks.

In conclusion, 4-5-(methoxymethyl)furan-2-ylobut-3-en\-2-one (CAS No. 850722\-51\-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it a valuable tool for researchers and chemists working on innovative projects. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.